Acid Red 213

Specification

• CAS No.: 12715-60-5
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Acid Red 213 is classified as a metal-complex azo dye that contains cobalt as its central metal atom. This chemical classification significantly influences its coloration properties and stability characteristics.

Basic Identification

Acid Red 213 is identified through several standardized designations that allow for consistent identification across regulatory and commercial contexts. It is recognized by the Colour Index designation C.I. 156751, which provides a standardized identification system for dyes and pigments globally. The compound's CAS Registry Number is 12715-60-5, which serves as its unique numerical identifier in the Chemical Abstracts Service registry.

Molecular Characteristics

The molecular structure of Acid Red 213 is characterized as a single azo, 1:2 cobalt complex. This structure features the following specifications:

• Molecular Formula: C16H13N3O4S

• Molecular Weight: 343.36 g/mol

• IUPAC Name: Cobltate(1-), bis[4-hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]benzenesulfonamidato(2-)], sodium

The presence of the azo functional group (−N=N−) and the cobalt metal center are critical structural elements that determine the compound's coloration properties and chemical behavior in various environments.

Physical Properties and Chemical Behavior

The physical and chemical properties of Acid Red 213 significantly influence its handling, application methods, and performance in various industrial contexts.

Appearance and Solubility

Acid Red 213 appears as a brown-red powder in its pure form. Its solubility profile shows a high affinity for water, producing a red solution when dissolved. The dye exhibits limited solubility in ethanol and is considered soluble in fiber elements but demonstrates insolubility in most other organic solvents. This solubility profile makes it particularly suitable for aqueous dyeing applications, which are common in textile processing.

Chemical Reactivity

The dye demonstrates characteristic color changes and reactions in various chemical environments:

• In concentrated sulfuric acid: The dye appears purple; upon dilution, it produces a purple precipitation

• In concentrated hydrochloric acid: No significant color change is observed, even after dilution

• In concentrated nitric acid: The dye structure undergoes degradation, forming a brown liquid; further dilution results in increased precipitation

• In concentrated sodium hydroxide solution: No immediate change occurs, but upon dilution, it forms a red solution

These chemical behavior patterns are important considerations when developing dyeing procedures and formulations involving Acid Red 213.

Manufacturing Process

The synthesis of Acid Red 213 follows a multi-step chemical process that determines its final structure and properties.

Synthesis Pathway

The manufacturing process involves these key steps:

• Diazotization of 3-Amino-4-hydroxybenzenesulfonamide to form a diazonium salt

• Coupling of the diazonium salt with Naphthalen-2-ol to form the azo compound

• Complexation with cobalt chloride to create the final 1:2 cobalt complex structure

This synthesis pathway is typical for metal-complex azo dyes, where the metal coordination significantly enhances the dye's fastness properties compared to simple azo dyes.

Production Considerations

While the search results don't provide specific details on industrial production methods, metal-complex azo dyes typically require precise control of reaction conditions including temperature, pH, and concentration to ensure consistent quality and yield. The incorporation of the cobalt metal center represents a critical step that influences the dye's performance characteristics.

Technical Applications and Performance

Acid Red 213 finds applications across multiple industries, with its primary use in textile dyeing and related processes.

Textile Industry Applications

The dye is extensively used for coloring various textile materials:

• Wool and silk natural fibers

• Polyamide synthetic fibers and their blended fabrics

• Various fabric printing applications for wool, silk, and viscose textiles

The dye's affinity for protein fibers (wool and silk) and polyamide fibers relates to its chemical structure, which facilitates strong interactions with the functional groups present in these materials.

Extended Applications

Beyond textile dyeing, Acid Red 213 demonstrates versatility in multiple industries:

• Leather dyeing and finishing

• Paper coloration

• Plastic coloring

• Wood staining

• Pharmaceutical and cosmetic applications

• Ink formulation

This range of applications highlights the dye's versatility and stability across different material substrates and processing conditions.

Performance Characteristics

The performance characteristics of Acid Red 213 determine its suitability for specific applications and its value in industrial contexts.

Fastness Properties

Fastness properties refer to a dye's resistance to various environmental factors and processing conditions. Below is a comprehensive table of Acid Red 213's fastness properties according to ISO standards:

Fastness Property	ISO Rating
Light Fastness	7
Soaping Fastness (Fading)	5
Soaping Fastness (Stain)	5
Perspiration Fastness (Fading)	5
Perspiration Fastness (Stain)	5
Oxygen Bleaching	3-4
Fastness to Seawater (Fading)	5
Fastness to Seawater (Stain)	5

Alternative Performance Assessments

Alternative testing standards provide different assessments of Acid Red 213's performance characteristics:

Standard	AATCC	ISO
Fiber	Wool	Wool
Soaping (Fading)	2	2
Soaping (Stain)	2	3-4
Perspiration Fastness	1	2
Oxygen Bleaching	1	1-2
Light Fastness	4	4

The significant disparity between these ratings may reflect differences in testing methodologies, dye formulations, or assessment criteria between different standards organizations and manufacturers.